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Compound of Interest

Compound Name: 4-Hexyloxyphenol

CAS No.: 18979-55-0

Cat. No.: B099945

Get Quote

Introduction
4-Hexyloxyphenol is a chemical intermediate used in the synthesis of various organic

molecules, including liquid crystals and active pharmaceutical ingredients. Ensuring the purity

of this compound is critical for the quality and efficacy of the final products. This application

note details a robust and accurate High-Performance Liquid Chromatography (HPLC) method

with Ultraviolet (UV) detection for the quantification of 4-Hexyloxyphenol and the assessment

of its purity. The method is suitable for quality control in research, development, and

manufacturing environments.

Principle
This method employs reverse-phase HPLC to separate 4-Hexyloxyphenol from its potential

impurities. The separation is achieved on a C18 stationary phase with a mobile phase

consisting of an acetonitrile and water gradient. The quantification is performed by monitoring

the UV absorbance at 288 nm, which is a characteristic absorption wavelength for phenolic

compounds of this nature. The peak area of 4-Hexyloxyphenol is proportional to its

concentration, allowing for accurate purity determination against a calibrated standard.
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Experimental Protocols
1. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The

recommended chromatographic conditions are outlined in Table 1.

Table 1: HPLC Instrumentation and Conditions

Parameter Specification

HPLC System Quaternary or Binary Gradient HPLC System

Detector UV-Vis Detector

Column
C18 Reverse-Phase Column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient
0-10 min, 60-90% B; 10-12 min, 90% B; 12-13

min, 90-60% B; 13-15 min, 60% B

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength 288 nm

Run Time 15 minutes

2. Reagent and Standard Preparation

Mobile Phase Preparation: Prepare the mobile phases by adding 1.0 mL of phosphoric acid

to 1 L of HPLC-grade water (Mobile Phase A) and using HPLC-grade acetonitrile (Mobile

Phase B). Degas the mobile phases prior to use.
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Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Hexyloxyphenol
reference standard and dissolve it in 10 mL of the mobile phase (60:40, B:A).

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the desired calibration

range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Sample Preparation

Accurately weigh approximately 10 mg of the 4-Hexyloxyphenol sample to be tested.

Dissolve the sample in 10 mL of the mobile phase (60:40, B:A) to obtain a nominal

concentration of 1 mg/mL.

Vortex the solution to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation and Data
The described HPLC-UV method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy. A summary of the quantitative data is presented

in Table 2.

Table 2: Summary of Quantitative Data for 4-Hexyloxyphenol Analysis

Parameter Result

Retention Time (min) 7.8

Linearity (µg/mL) 1 - 100

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) (µg/mL) 0.2

Limit of Quantification (LOQ) (µg/mL) 0.6

Precision (%RSD, n=6) < 1.5%

Accuracy (Recovery %) 98.5% - 101.2%
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Experimental Workflow
The overall workflow for the HPLC-UV analysis of 4-Hexyloxyphenol is depicted in the

following diagram.
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Caption: Workflow for HPLC-UV Purity Analysis of 4-Hexyloxyphenol.

Conclusion
The HPLC-UV method described in this application note provides a reliable and accurate

means for the quantitative analysis of 4-Hexyloxyphenol purity. The method is straightforward

to implement and has been validated to demonstrate excellent linearity, sensitivity, precision,

and accuracy, making it well-suited for routine quality control of 4-Hexyloxyphenol in various

scientific and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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